Cas no 680622-71-3 (PYBG)

• Product Name: PYBG
• CAS No: 680622-71-3
• MF: C₁₆H₁₅N₅O₂
• MW: 309.322602510452
• MDL: MFCD30146126
• CID: 4140400
• PubChem ID: 58596748
• Update Time: 2025-04-24

PYBG Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-2-amine, 6-[[4-[(2-propynyloxy)methyl]phenyl]methoxy]-
• PYBG
• 9H-Purin-2-amine, 6-[[4-[(2-propyn-1-yloxy)methyl]phenyl]methoxy]-
• 680622-71-3
• 6-[[4-[(2-Propyn-1-yloxy)methyl]phenyl]methoxy]-9H-purin-2-amine
• DTXSID601172488
• AT25521
• HY-23926
• MS-24493
• DA-57252
• AKOS040758287
• CS-0135244
• 6-[[4-(prop-2-ynoxymethyl)phenyl]methoxy]-7H-purin-2-amine
• SCHEMBL13160271
• FCB62271

• MDL： MFCD30146126
• Inchi： 1S/C16H15N5O2/c1-2-7-22-8-11-3-5-12(6-4-11)9-23-15-13-14(19-10-18-13)20-16(17)21-15/h1,3-6,10H,7-9H2,(H3,17,18,19,20,21)
• InChI Key： LZDBKQCASZCNSH-UHFFFAOYSA-N
• SMILES： O(C1=C2C(=NC(N)=N1)N=CN2)CC1C=CC(COCC#C)=CC=1

Computed Properties

• Exact Mass: 309.12257474g/mol
• Monoisotopic Mass: 309.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones